1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-(3-methylsulfanylphenyl)methanesulfonamide
• InChI: InChI=1S/C14H14FNO2S2/c1-19-13-7-4-6-12(9-13)16-20(17,18)10-11-5-2-3-8-14(11)15/h2-9,16H,10H2,1H3
• InChI Key: HBEPJTKLXVUGNI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NS(=O)(=O)CC2=CC=CC=C2F
• Molecular Formula: C14H14FNO2S2
• Molecular Weight: 311.4 g/mol

Description

1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide is an organic compound that features a fluorophenyl group and a methylsulfanylphenyl group attached to a methanesulfonamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide typically involves the reaction of 2-fluoroaniline with 3-(methylsulfanyl)benzenesulfonyl chloride under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Palladium on carbon (Pd/C), hydrogen gas

Substitution: Amines, thiols

Major Products Formed

Oxidation: Sulfoxide, sulfone

Reduction: Amine

Substitution: Substituted phenyl derivatives

Scientific Research Applications

1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide involves its interaction with specific molecular targets. The fluorophenyl and methylsulfanyl groups can interact with enzyme active sites or receptor binding sites, leading to inhibition or modulation of their activity. The methanesulfonamide core can enhance the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]-1H-pyrazole-4-carbaldehyde
• 3-(3-fluorophenyl)-1-[4-(methylsulfanyl)phenyl]-1-propanone

Uniqueness

1-(2-fluorophenyl)-N-[3-(methylsulfanyl)phenyl]methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and biological activities. The presence of both fluorophenyl and methylsulfanyl groups allows for versatile chemical modifications and interactions with various molecular targets, making it a valuable compound in research and development.